Cas no 258338-58-8 (N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide
• CAS No: 258338-58-8
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 6319890
• PubChem ID: 835541
• Update Time: 2025-05-23

N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide
• HMS1415K16
• AKOS000934149
• N-(6-chlorobenzo[d]thiazol-2-yl)cyclohexanecarboxamide
• Oprea1_632776
• F0327-0050
• AN-652/11844319
• CHEMBL1869120
• 258338-58-8
• IDI1_009159
• MLS-0454438.0001
• IFLab1_001292

• Inchi： 1S/C14H15ClN2OS/c15-10-6-7-11-12(8-10)19-14(16-11)17-13(18)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,16,17,18)
• InChI Key： BCLMENCYPRHQAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 294.0593620g/mol
• Monoisotopic Mass: 294.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide

Professional Introduction to N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide (CAS No. 258338-58-8)

N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide, with the CAS number 258338-58-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide features a unique combination of functional groups, including a benzothiazole moiety and a cyclohexanecarboxamide moiety. The benzothiazole ring system is well-known for its presence in various bioactive molecules, often contributing to their pharmacological properties. Specifically, the 6-chloro substituent on the benzothiazole ring enhances the compound's electronic properties and influences its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide has been investigated for its potential role in modulating pathways associated with inflammation, cancer, and neurological disorders. The cyclohexanecarboxamide moiety, in particular, has shown promise in enhancing the solubility and bioavailability of drug candidates, which is a critical factor in their development.

One of the most compelling aspects of N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide is its interaction with specific biological targets. Studies have demonstrated that this compound can bind to certain enzymes and receptors involved in cellular signaling pathways. For instance, research indicates that it may interact with protein kinase C (PKC) isoforms, which are implicated in various physiological processes including cell growth and differentiation. The ability to modulate these pathways makes N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide a valuable candidate for further exploration in drug discovery.

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 6-chloro group into the benzothiazole ring is particularly critical and must be carried out under conditions that prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In terms of pharmacokinetic properties, N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide exhibits favorable characteristics that make it suitable for further development as a drug candidate. Preliminary studies have shown that it has good oral bioavailability and moderate metabolic stability. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

The potential applications of N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide are broad and span multiple therapeutic areas. In oncology research, for example, this compound has been tested for its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in tumor progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential use in treating conditions such as rheumatoid arthritis.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide (CAS No. 258338-58-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities position it as a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like N-(6-chloro-1,3-benzothiazol-2-yI)cyclohexanecarboxamide will play an increasingly important role in the discovery and development of novel therapeutics.